Cas no 2137141-99-0 (tert-butyl N-(1R)-1-(6-chloropyridin-3-yl)-3-oxopropylcarbamate)
tert-butyl N-(1R)-1-(6-chloropyridin-3-yl)-3-oxopropylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-(1R)-1-(6-chloropyridin-3-yl)-3-oxopropylcarbamate
- 2137141-99-0
- tert-butyl N-[(1R)-1-(6-chloropyridin-3-yl)-3-oxopropyl]carbamate
- SCHEMBL22699070
- EN300-1164810
-
- Inchi: 1S/C13H17ClN2O3/c1-13(2,3)19-12(18)16-10(6-7-17)9-4-5-11(14)15-8-9/h4-5,7-8,10H,6H2,1-3H3,(H,16,18)/t10-/m1/s1
- InChI Key: JPMOFKRSIKRFAD-SNVBAGLBSA-N
- SMILES: ClC1=CC=C(C=N1)[C@@H](CC=O)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 284.0927701g/mol
- Monoisotopic Mass: 284.0927701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 68.3Ų
tert-butyl N-(1R)-1-(6-chloropyridin-3-yl)-3-oxopropylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1164810-0.05g |
tert-butyl N-[(1R)-1-(6-chloropyridin-3-yl)-3-oxopropyl]carbamate |
2137141-99-0 | 0.05g |
$1261.0 | 2023-06-08 | ||
| Enamine | EN300-1164810-0.1g |
tert-butyl N-[(1R)-1-(6-chloropyridin-3-yl)-3-oxopropyl]carbamate |
2137141-99-0 | 0.1g |
$1320.0 | 2023-06-08 | ||
| Enamine | EN300-1164810-0.25g |
tert-butyl N-[(1R)-1-(6-chloropyridin-3-yl)-3-oxopropyl]carbamate |
2137141-99-0 | 0.25g |
$1381.0 | 2023-06-08 | ||
| Enamine | EN300-1164810-0.5g |
tert-butyl N-[(1R)-1-(6-chloropyridin-3-yl)-3-oxopropyl]carbamate |
2137141-99-0 | 0.5g |
$1440.0 | 2023-06-08 | ||
| Enamine | EN300-1164810-1.0g |
tert-butyl N-[(1R)-1-(6-chloropyridin-3-yl)-3-oxopropyl]carbamate |
2137141-99-0 | 1g |
$1500.0 | 2023-06-08 | ||
| Enamine | EN300-1164810-2.5g |
tert-butyl N-[(1R)-1-(6-chloropyridin-3-yl)-3-oxopropyl]carbamate |
2137141-99-0 | 2.5g |
$2940.0 | 2023-06-08 | ||
| Enamine | EN300-1164810-5.0g |
tert-butyl N-[(1R)-1-(6-chloropyridin-3-yl)-3-oxopropyl]carbamate |
2137141-99-0 | 5g |
$4349.0 | 2023-06-08 | ||
| Enamine | EN300-1164810-10.0g |
tert-butyl N-[(1R)-1-(6-chloropyridin-3-yl)-3-oxopropyl]carbamate |
2137141-99-0 | 10g |
$6450.0 | 2023-06-08 | ||
| Enamine | EN300-1164810-50mg |
tert-butyl N-[(1R)-1-(6-chloropyridin-3-yl)-3-oxopropyl]carbamate |
2137141-99-0 | 50mg |
$1261.0 | 2023-10-03 | ||
| Enamine | EN300-1164810-100mg |
tert-butyl N-[(1R)-1-(6-chloropyridin-3-yl)-3-oxopropyl]carbamate |
2137141-99-0 | 100mg |
$1320.0 | 2023-10-03 |
tert-butyl N-(1R)-1-(6-chloropyridin-3-yl)-3-oxopropylcarbamate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on tert-butyl N-(1R)-1-(6-chloropyridin-3-yl)-3-oxopropylcarbamate
tert-butyl N-(1R)-1-(6-chloropyridin-3-yl)-3-oxopropylcarbamate (CAS No. 2137141-99-0): An Overview
tert-butyl N-(1R)-1-(6-chloropyridin-3-yl)-3-oxopropylcarbamate (CAS No. 2137141-99-0) is a chiral compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group and a 6-chloropyridin-3-yl moiety, which contribute to its potential therapeutic applications.
The tert-butyl carbamate group is a common protecting group used in organic synthesis, particularly in the preparation of amino acids and peptides. It is known for its stability under a wide range of reaction conditions and can be easily removed using mild acidic conditions. The presence of this group in tert-butyl N-(1R)-1-(6-chloropyridin-3-yl)-3-oxopropylcarbamate suggests that the compound may be used as an intermediate in the synthesis of more complex molecules, such as pharmaceuticals or biologically active compounds.
The 6-chloropyridin-3-yl moiety is another key structural feature of this compound. Pyridine derivatives are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The introduction of a chlorine atom at the 6-position can significantly influence the electronic properties of the pyridine ring, potentially enhancing the compound's biological activity or selectivity.
Recent research has focused on the potential therapeutic applications of tert-butyl N-(1R)-1-(6-chloropyridin-3-yl)-3-oxopropylcarbamate. Studies have shown that this compound exhibits promising activity against various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that tert-butyl N-(1R)-1-(6-chloropyridin-3-yl)-3-oxopropylcarbamate demonstrated significant anti-inflammatory effects in vitro and in vivo models. The compound was found to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory disorders.
In addition to its anti-inflammatory properties, tert-butyl N-(1R)-1-(6-chloropyridin-3-yl)-3-oxopropylcarbamate has also shown promise in cancer research. A study published in Cancer Research investigated the compound's ability to induce apoptosis in cancer cells. The results indicated that tert-butyl N-(1R)-1-(6-chloropyridin-3-yl)-3-oxopropylcarbamate selectively targeted and induced cell death in various cancer cell lines, including breast cancer and colon cancer cells. This selective cytotoxicity makes it a potential candidate for further development as an anti-cancer agent.
The chiral nature of tert-butyl N-(1R)-1-(6-chloropyridin-3-yl)-3-oxopropylcarbamate is another important aspect that contributes to its biological activity. Chiral compounds often exhibit different pharmacological properties compared to their enantiomers, and this can be crucial for optimizing therapeutic efficacy and minimizing side effects. The (1R) configuration of the compound has been shown to be more active than its (1S) counterpart, highlighting the importance of enantiomeric purity in drug development.
In terms of synthetic methods, tert-butyl N-(1R)-1-(6-chloropyridin-3-yl)-3-oxopropylcarbamate can be prepared through a series of well-established organic reactions. One common approach involves the reaction of 6-chloroisonicotinoyl chloride with an appropriate amine derivative, followed by protection with tert-butyloxycarbonyl (Boc) reagents. The chiral center can be introduced using asymmetric synthesis techniques, such as enzymatic resolution or catalytic asymmetric hydrogenation.
The physical and chemical properties of tert-butyl N-(1R)-1-(6-chloropyridin-3-yl)-3-oxopropylcarbamate have also been extensively studied. The compound is typically obtained as a white solid with a melting point ranging from 85°C to 87°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.
Safety considerations are an essential aspect when working with any chemical compound. While tert-butyl N-(1R)-1-(6-chloropyridin-3-yl)-3-oxopropylcarbamate is not classified as a hazardous material, it is important to handle it with care to avoid skin contact or inhalation. Standard laboratory safety protocols should be followed when working with this compound to ensure the safety of researchers and laboratory personnel.
In conclusion, tert-butyl N-(1R)-1-(6-chloropyridin-3-yl)-3-oxopropylcarbamate (CAS No. 2137141-99-0) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its applications in treating inflammatory disorders and cancer, highlighting its importance in modern drug discovery efforts.
2137141-99-0 (tert-butyl N-(1R)-1-(6-chloropyridin-3-yl)-3-oxopropylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)